Cas no 3815-86-9 (Malonic Acid Dihydrazide)

• Product Name: Malonic Acid Dihydrazide
• CAS No: 3815-86-9
• MF: C₃H₈N₄O₂
• MW: 132.12121963501
• MDL: MFCD00041268
• CID: 44516
• PubChem ID: 77433
• Update Time: 2025-10-31

Malonic Acid Dihydrazide Chemical and Physical Properties

Names and Identifiers

• Propanedioyl dihydrazide
• Malonic dihydrazide
• Malconic acid dihydrazide
• Malonic acid dihydrazide
• propanedihydrazide
• Malonodihydrazide
• Malonohydrazide
• Propanedioic acid, dihydrazide
• Malonyl dihydrazide
• Malonhydrazide
• Malonic acid, dihydrazide
• Malonyl hydrazide
• Malonic acid hydrazide
• Malonoyldihydrazine
• methane-1,1-dicarbohydrazide
• Malonicdihydrazide
• Malondihydrazide
• C3H8N4O2
• Malonohydrazide #
• malonic acid dihydrazone
• SCHEM
• NSC649
• PSIKPHJLTVSQFO-
• 3-02-00-01636 (Beilstein Handbook Reference)
• AI3-62532
• AKOS000267172
• SB85904
• 3815-86-9
• E77585
• A824031
• DTXSID00191543
• Propanedioic acid, 1,3-dihydrazide
• InChI=1/C3H8N4O2/c4-6-2(8)1-3(9)7-5/h1,4-5H2,(H,6,8)(H,7,9)
• SCHEMBL220535
• NSC-649
• Malonoyl dihydrazine
• J-521670
• PSIKPHJLTVSQFO-UHFFFAOYSA-N
• UNII-8B7G9U6NJL
• MFCD00041268
• NSC 649
• FT-0628126
• CS-W013419
• 8B7G9U6NJL
• BRN 1072337
• PSIKPHJLTVSQFO-UHFFFAOYSA-
• (3-Bromophenyl)succinicacid
• M3206
• MS-20154
• DB-001040
• ALBB-011535
• STK408130
• BBL005139
• Malonic Acid Dihydrazide

• MDL： MFCD00041268
• Inchi： 1S/C3H8N4O2/c4-6-2(8)1-3(9)7-5/h1,4-5H2,(H,6,8)(H,7,9)
• InChI Key： PSIKPHJLTVSQFO-UHFFFAOYSA-N
• SMILES： O=C(CC(NN)=O)NN
• BRN： 1072337

Computed Properties

• Exact Mass: 132.06500
• Monoisotopic Mass: 132.065
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 109
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: -2.5
• Topological Polar Surface Area: 110

Experimental Properties

• Density: 1.358
• Melting Point: 156.0 to 160.0 deg-C
• Boiling Point: 554°Cat760mmHg
• Flash Point: 288.8°C
• Refractive Index: 1.534
• PSA: 110.24000
• LogP: -0.46130

Malonic Acid Dihydrazide Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P280,P305
  P351
  P338,P304
  P340,P405,P501a
• Hazard Category Code： R36/37/38: irritating to eyes, respiratory tract and skin
• Safety Instruction： S26-S36/37/39
• RTECS：OO8000000
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Safety Term：S26;S36
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds 1,3-dicarbonyl compounds
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds 1,3-dicarbonyl compounds
• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides

Additional information on Malonic Acid Dihydrazide

Recent Advances in Malonic Acid Dihydrazide (CAS: 3815-86-9) Research: Applications and Innovations in Chemical Biology and Medicine

Malonic Acid Dihydrazide (MADH, CAS: 3815-86-9) is a versatile chemical compound with significant applications in chemical biology and pharmaceutical research. Recent studies have highlighted its role as a key building block in the synthesis of hydrazone-based linkers, which are widely used in bioconjugation, drug delivery, and materials science. This research brief consolidates the latest findings on MADH, focusing on its synthetic utility, biological interactions, and emerging therapeutic applications.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the use of MADH as a crosslinking agent in the development of antibody-drug conjugates (ADCs). The researchers utilized MADH's dihydrazide functionality to create stable hydrazone bonds with carbonyl groups in payload molecules, enabling controlled drug release under acidic conditions (e.g., in tumor microenvironments). This approach improved the pharmacokinetic profiles of ADCs while maintaining their cytotoxic efficacy against cancer cells.

In the field of materials science, a breakthrough was reported in Advanced Functional Materials (2024), where MADH served as a critical component in designing self-healing hydrogels. The compound's ability to form dynamic covalent bonds via hydrazone chemistry allowed the creation of pH-responsive hydrogels with tunable mechanical properties. These hydrogels showed promise for wound healing applications, with demonstrated biocompatibility and sustained drug release capabilities.

Recent computational studies have also explored MADH's potential as a metal-chelating agent. Density functional theory (DFT) calculations revealed that MADH can form stable complexes with transition metals like copper and zinc, suggesting applications in metalloenzyme inhibition or as a scaffold for catalytic drug design. Experimental validation of these predictions is currently underway in several laboratories.

From a safety perspective, a 2024 toxicological assessment published in Chemical Research in Toxicology provided updated data on MADH's biological profile. The study confirmed its low acute toxicity (LD50 > 2000 mg/kg in rodents) but noted the need for careful handling due to potential respiratory sensitization at high concentrations. These findings are particularly relevant for industrial-scale applications of MADH in pharmaceutical manufacturing.

Looking forward, the unique chemical properties of MADH (3815-86-9) continue to inspire innovative applications across multiple domains. Current research directions include its incorporation into smart drug delivery systems, use as a molecular scaffold for fragment-based drug discovery, and potential role in diagnostic imaging probes. The compound's versatility ensures its ongoing relevance in cutting-edge chemical biology research.